Cas no 894000-88-5 (2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 894000-88-5
• MF: C₂₀H₂₅N₃O₂S
• MW: 371.496403455734
• CID: 6171002
• PubChem ID: 7205950
• Update Time: 2025-06-11

2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• 2-((6-(4-ethoxyphenyl)pyridazin-3-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone
• 2-[6-(4-ethoxyphenyl)pyridazin-3-yl]sulfanyl-1-(4-methylpiperidin-1-yl)ethanone
• F1899-0688
• 2-{[6-(4-ethoxyphenyl)pyridazin-3-yl]sulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• AKOS024618333
• CCG-303277
• 894000-88-5

• Inchi： 1S/C20H25N3O2S/c1-3-25-17-6-4-16(5-7-17)18-8-9-19(22-21-18)26-14-20(24)23-12-10-15(2)11-13-23/h4-9,15H,3,10-14H2,1-2H3
• InChI Key： ZGRZWWNBHPSPGN-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC(=CC=2)OCC)N=N1)CC(N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 371.16674822g/mol
• Monoisotopic Mass: 371.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 894000-88-5 and Product Name: 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one

The compound identified by the CAS number 894000-88-5 and the product name 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and potential therapeutic applications.

At the core of this compound's structure is a pyridazine moiety, which is a heterocyclic aromatic ring containing two adjacent nitrogen atoms. Pyridazines are well-known for their versatility in medicinal chemistry due to their ability to interact with various biological targets. In this particular compound, the pyridazine ring is substituted with a 6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl group, which introduces both aromatic and sulfur-containing functionalities. The presence of these groups enhances the compound's potential for binding to biological receptors, thereby modulating cellular processes.

The other critical component of this molecule is the 1-(4-methylpiperidin-1-yl)ethan-1-one moiety. Piperidine derivatives are widely recognized for their role in drug development, particularly due to their favorable pharmacokinetic properties and ability to form stable interactions with biological targets. The 4-methylpiperidine group in this compound not only contributes to its structural stability but also influences its solubility and metabolic pathways, making it an attractive scaffold for further derivatization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that this compound has high affinity for several protein targets, including enzymes and receptors involved in inflammatory pathways. This suggests that it may have therapeutic potential in conditions such as autoimmune diseases and chronic inflammation.

In vitro studies have demonstrated that 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one exhibits inhibitory activity against key enzymes such as COX-2 and LOX, which are implicated in the pathogenesis of inflammation. The sulfanyl group attached to the pyridazine ring appears to be a critical determinant of its bioactivity, as it facilitates interactions with polar regions of the target proteins. This finding aligns with recent research indicating that sulfur-containing heterocycles can enhance drug efficacy by improving binding affinity and selectivity.

Furthermore, the ethanone moiety in the compound's structure may contribute to its ability to cross the blood-brain barrier, a crucial factor for central nervous system (CNS) drug discovery. By optimizing this part of the molecule, researchers aim to develop novel therapeutics for neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary data suggest that derivatives of this compound show promise in reducing neuroinflammation and protecting against oxidative stress, two key pathological features of these conditions.

The synthesis of 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one involves multi-step organic reactions, including condensation, sulfonylation, and nucleophilic substitution. The use of advanced synthetic techniques has allowed for the efficient production of this compound in high purity, enabling detailed structural characterization using spectroscopic methods such as NMR and mass spectrometry. These studies have confirmed the molecular structure and provided insights into its conformational preferences in solution.

One of the most exciting aspects of this compound is its potential for further development into a lead candidate for new drugs. Researchers are exploring various strategies to optimize its activity, solubility, and pharmacokinetic properties. For instance, modifications to the ethoxyphenyl group could enhance its metabolic stability while maintaining or improving binding affinity. Additionally, exploring different substituents on the piperidine ring might reveal new biological activities or improve drug-like properties.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like this one. By analyzing large datasets containing structural and activity information, computational models can predict which modifications will yield compounds with enhanced efficacy and reduced toxicity. This approach has already been successfully applied to other drug candidates, suggesting that it could be equally effective for 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one.

In conclusion, 2-{6-(4-ethoxyphenyl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-y]ethan-l-one represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications in inflammation-related diseases and neurological disorders. Its unique structural features, combined with promising preclinical data, make it a valuable candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.